Cas no 38076-82-3 (2-Amino-4-methylnicotinic acid)

• Product Name: 2-Amino-4-methylnicotinic acid
• CAS No: 38076-82-3
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD03427667
• CID: 54801
• PubChem ID: 2734431
• Update Time: 2025-10-28

2-Amino-4-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methylnicotinic acid
• 2-amino-4-methyl-3-Pyridinecarboxylic acid
• 2-amino-4-methylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 2-amino-4-methyl-
• PubChem9317
• 2-Amino-4-methylnicotinicacid
• VLGIIWGQCIFWPV-UHFFFAOYSA-N
• 4903AB
• SBB065532
• AB15101
• SY039221
• ST50824326
• 2-azanyl-4-methyl-pyridine-3-carboxylic ac
• 2-azanyl-4-methyl-pyridine-3-carboxylic acid
• A824004
• 2-?amino-?4
• EN300-152225
• 2-AMINO-4-METHYLNICOTINICACID,
• H10318
• 2-AMINO-4-METHYLNICOTINIC ACID,
• GS-6090
• DTXSID30370309
• 2-amino-4-methyl-pyridine-3-carboxylic acid;2-Amino-4-methylnicotinic Acid
• FT-0656450
• MFCD03427667
• AKOS013447863
• SCHEMBL1260539
• 38076-82-3
• DB-069630

• MDL： MFCD03427667
• Inchi： 1S/C7H8N2O2/c1-4-2-3-9-6(8)5(4)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key： VLGIIWGQCIFWPV-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC=CC=1C)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Experimental Properties

• Density: 1.2804 (rough estimate)
• Boiling Point: 347.8℃/760mmHg
• Refractive Index: 1.5200 (estimate)
• PSA: 76.21000
• LogP: 1.25160

2-Amino-4-methylnicotinic acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Amino-4-methylnicotinic acid

Introduction to 2-Amino-4-methylnicotinic Acid (CAS No. 38076-82-3)

2-Amino-4-methylnicotinic acid, identified by its Chemical Abstracts Service (CAS) number 38076-82-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the nicotinic acid derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of 2-amino-4-methylnicotinic acid, including its amino and methyl substituents, contribute to its unique chemical properties and biological interactions, making it a subject of extensive research in medicinal chemistry.

The chemical structure of 2-amino-4-methylnicotinic acid consists of a pyridine ring substituted with an amino group at the 2-position and a methyl group at the 4-position. This configuration imparts specific reactivity and binding capabilities, enabling the compound to interact with various biological targets. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in biochemical assays and pharmaceutical formulations.

In recent years, 2-amino-4-methylnicotinic acid has been studied for its potential role in modulating neurological and metabolic pathways. Research indicates that this compound may exhibit agonistic or antagonistic effects on nicotinic acetylcholine receptors (nAChRs), which are crucial for synaptic transmission and cognitive functions. Additionally, studies suggest that derivatives of nicotinic acid, including 2-amino-4-methylnicotinic acid, may influence lipid metabolism and insulin sensitivity, making them promising candidates for the development of anti-diabetic therapies.

One of the most compelling areas of research involving 2-amino-4-methylnicotinic acid is its potential application in neurodegenerative diseases. Preliminary studies have demonstrated that this compound can cross the blood-brain barrier and interact with specific nAChR subtypes involved in neuroprotection. For instance, it has been observed that 2-amino-4-methylnicotinic acid may mitigate oxidative stress and inflammation associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings have opened new avenues for developing novel therapeutic strategies targeting neurodegeneration.

The pharmacokinetic profile of 2-amino-4-methylnicotinic acid is another critical aspect that has been extensively investigated. Studies have shown that this compound exhibits moderate bioavailability upon oral administration, with a reasonable half-life allowing for sustained therapeutic effects. Furthermore, its metabolic pathways suggest potential interactions with existing drug regimens, which is essential for clinical translation. Pharmacokinetic modeling has helped researchers optimize dosing regimens and predict adverse effects, ensuring safer and more effective use in clinical settings.

From a synthetic chemistry perspective, 2-amino-4-methylnicotinic acid serves as a valuable intermediate in the synthesis of more complex pharmacophores. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. Advances in solid-phase synthesis and automated chemical processes have made it feasible to produce large quantities of 2-amino-4-methylnicotinic acid efficiently, supporting both academic research and industrial applications.

The regulatory landscape for compounds like 2-amino-4-methylnicotinic acid is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that compounds entering the market meet stringent safety and efficacy standards. As research on 2-amino-4-methylnicotinic acid progresses, it is expected that additional clinical trials will be conducted to validate its therapeutic potential across various indications.

In conclusion, 2-amino-4-methylnicotinic acid (CAS No. 38076-82-3) represents a promising compound with significant implications in pharmaceutical research and development. Its unique structural features, combined with emerging evidence of its biological activities, position it as a key player in addressing neurological disorders and metabolic diseases. Continued investigation into this compound will likely yield novel insights into disease mechanisms and lead to innovative therapeutic interventions.